Cas no 1806786-18-4 (5-(Difluoromethyl)-2-fluoropyridin-3-ol)

• Product Name: 5-(Difluoromethyl)-2-fluoropyridin-3-ol
• CAS No: 1806786-18-4
• MF: C₆H₄F₃NO
• MW: 163.09727191925
• CID: 4919537
• Update Time: 2025-06-14

5-(Difluoromethyl)-2-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-2-fluoropyridin-3-ol
• 5-(Difluoromethyl)-2-fluoro-3-hydroxypyridine
• 5-(Difluoromethyl)-2-fluoropyridin-3-ol

• Inchi： 1S/C6H4F3NO/c7-5(8)3-1-4(11)6(9)10-2-3/h1-2,5,11H
• InChI Key： SJSXZVADZSOXBH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C=1)O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-2-fluoropyridin-3-ol

Comprehensive Overview of 5-(Difluoromethyl)-2-fluoropyridin-3-ol (CAS No. 1806786-18-4)

5-(Difluoromethyl)-2-fluoropyridin-3-ol (CAS No. 1806786-18-4) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of difluoromethyl and fluoro substituents, exhibits remarkable potential in the development of novel bioactive molecules. Its molecular formula, C₆H₄F₃NO, and precise chemical structure make it a valuable intermediate for synthesizing advanced materials and active ingredients.

The growing interest in fluorinated compounds like 5-(Difluoromethyl)-2-fluoropyridin-3-ol stems from their enhanced metabolic stability and bioavailability, which are critical factors in drug discovery. Researchers are increasingly exploring its applications in medicinal chemistry, particularly in the design of kinase inhibitors and antimicrobial agents. Additionally, its role in agrochemical formulations has been highlighted, as fluorinated pyridines often contribute to improved pesticidal efficacy and environmental sustainability.

One of the most frequently asked questions about 5-(Difluoromethyl)-2-fluoropyridin-3-ol revolves around its synthesis and purification methods. Advanced techniques such as microwave-assisted synthesis and column chromatography are commonly employed to achieve high yields and purity. The compound's stability under various conditions, including pH and temperature, is another area of interest, as it impacts its storage and handling protocols.

In the context of green chemistry, 5-(Difluoromethyl)-2-fluoropyridin-3-ol aligns with the demand for eco-friendly chemical processes. Its potential as a building block for biodegradable materials has sparked discussions among sustainability-focused researchers. Moreover, the compound's compatibility with catalytic systems underscores its versatility in industrial applications.

The pharmacological profile of 5-(Difluoromethyl)-2-fluoropyridin-3-ol is another hot topic, with studies investigating its interactions with biological targets. Computational modeling and in vitro assays have revealed promising binding affinities, suggesting its utility in targeted therapy. These findings are particularly relevant in the era of personalized medicine, where precision and efficacy are paramount.

From a commercial perspective, the global market for fluorinated intermediates like 5-(Difluoromethyl)-2-fluoropyridin-3-ol is expanding rapidly. Companies specializing in custom synthesis and contract research are leveraging its properties to meet the demands of diverse industries. Regulatory compliance and quality control measures are also critical considerations, ensuring that the compound meets international standards for safety and performance.

In summary, 5-(Difluoromethyl)-2-fluoropyridin-3-ol (CAS No. 1806786-18-4) represents a cutting-edge compound with multifaceted applications. Its significance in drug development, agrochemical innovation, and sustainable chemistry positions it as a key player in modern scientific advancements. As research continues to uncover its full potential, this compound is poised to make a lasting impact across multiple disciplines.